Cas no 21059-46-1 (calcium L-aspartate)

• Product Name: calcium L-aspartate
• CAS No: 21059-46-1
• MF: C₄H₅CaNO₄
• MW: 171.16
• CID: 51714
• PubChem ID: 30465
• Update Time: 2025-09-27

calcium L-aspartate Chemical and Physical Properties

Names and Identifiers

• calcium L-aspartate
• asparaginatecalcium
• calciretard
• calciumsalt,l-asparticaci
• L-ASPARTIC ACID CALCIUM SALT
• CALCIUM ASPARTATE
• Di-L-Aspartate
• Calcium L-Aspartate
• Calcium dihydrogen di-L-aspartate
• Aspara-CA
• Astos-CA
• Calcium L-aspartic acid
• Elspri-CA
• Asparticacid, calcium salt, L- (8CI)
• L-Aspartic acid, calcium salt (9CI)
• G12115
• L-Aspartic acid, calcium salt (1:1)
• NS00085802
• CALCIUML-ASPARTATE
• Aspartic acid, calcium salt (1:1), l-
• DTXSID60908654
• T9680JD4IY
• L-Aspartic acid calcium salt (1:1)
• OPSXJNAGCGVGOG-DKWTVANSSA-L
• Ca-1-d1-aspartate
• L-Aspartic acid,calcium salt (1:1)
• Q27114279
• ASPARTIC ACID, CALCIUM SALT, L-
• NS00084475
• CHEBI:31337
• calcium;(2S)-2-aminobutanedioate
• AKOS015899585
• HY-N0666B
• 10389-09-0
• SCHEMBL120545
• Aspartic acid (calcium)
• Aspartate calcium
• Calcium aspartate(food grade)
• Calcium aspartate anhydrous
• ASPARTATE CALCIUM [WHO-DD]
• Calcium L-aspartate [JAN]
• CHEMBL2106115
• 21059-46-1
• UNII-T9680JD4IY
• Calcium-L-aspartate
• CS-7641
• EINECS 244-185-8

• Inchi： InChI=1S/C4H7NO4.Ca/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+2/p-2/t2-;/m0./s1
• InChI Key： OPSXJNAGCGVGOG-DKWTVANSSA-L
• SMILES： N[C@@H](CC([O-])=O)C([O-])=O.[Ca+2]

Computed Properties

• Exact Mass: 170.98400
• Monoisotopic Mass: 170.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Density: 1.514
• Melting Point: 270-271 deg C
• Boiling Point: 264.1 °C at 760 mmHg
• Flash Point: 113.5 °C
• PSA: 106.28000
• LogP: -3.09610

calcium L-aspartate Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on calcium L-aspartate

Calcium L-Aspartate: A Comprehensive Overview

Calcium L-aspartate, also known as L-aspartic acid calcium salt (CAS No. 21059-46-1), is a bioavailable form of calcium that has gained significant attention in the fields of nutrition, sports science, and food technology. This compound is derived from L-aspartic acid, an amino acid that plays a crucial role in various physiological processes, including energy production and neurotransmitter synthesis. The calcium form of this amino acid is particularly valued for its high solubility and efficient absorption in the human body, making it an ideal ingredient in dietary supplements and functional foods.

Recent studies have highlighted the potential benefits of calcium L-aspartate in enhancing calcium bioavailability. Unlike traditional calcium supplements, which may suffer from poor absorption rates, calcium L-aspartate has been shown to exhibit superior solubility in both acidic and neutral conditions. This characteristic not only improves the digestive process but also ensures that the body can efficiently utilize the calcium content, thereby supporting bone health and muscle function. Research published in the Journal of Nutritional Science demonstrated that individuals consuming calcium L-aspartate-fortified beverages exhibited higher serum calcium levels compared to those using conventional calcium supplements.

The unique structure of calcium L-aspartate contributes to its effectiveness as a dietary supplement. The molecule consists of two calcium ions bound to one molecule of L-aspartic acid, forming a stable complex that enhances its bioavailability. This structure also imparts a mild tart flavor, making it suitable for incorporation into a wide range of food products, including sports drinks, fortified milk, and health bars. The flavor profile of calcium L-aspartate is particularly appealing to manufacturers seeking to develop products that are both nutritious and palatable.

In the context of sports nutrition, calcium L-aspartate has emerged as a promising ingredient for improving athletic performance and recovery. A study conducted by researchers at the University of California revealed that athletes who supplemented their diets with calcium L-aspartate experienced enhanced muscle contraction and reduced fatigue during high-intensity workouts. These findings suggest that the compound may play a role in optimizing energy metabolism during physical activity.

Beyond its role in human nutrition, calcium L-aspartate has also found applications in animal feed formulations. Its high bioavailability makes it an effective source of calcium for livestock, particularly in poultry and dairy production. Studies have shown that incorporating calcium L-aspartate strong> into animal feed can improve bone density and overall skeletal health in farm animals, leading to better productivity and reduced incidence of fractures.

The production process of < strong >calcium L-aspartate< / strong > involves the reaction of pure < strong >L-aspartic acid< / strong > with calcium ions under controlled conditions. This process ensures the formation of a stable salt with optimal solubility properties. Quality control measures are critical during manufacturing to ensure consistency in product purity and potency. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and Fourier-transform infrared spectroscopy (FTIR), are commonly employed to verify the integrity of the final product.

In terms of regulatory compliance, < strong >calcium L-aspartate< / strong > is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA). Its safety profile is well-documented, with no adverse effects reported at recommended dosage levels. However, as with any dietary supplement, it is important to adhere to guidelines regarding maximum daily intake to avoid potential overconsumption.

The growing demand for functional foods and nutraceuticals has driven innovation in the application of < strong >calcium L-aspartate< / strong > across various industries. For instance, food technologists are exploring its use as a natural flavor enhancer in low-calorie beverages and snacks. Its ability to mask bitter tastes while providing essential nutrients makes it a valuable ingredient in clean-label product development.

In conclusion,< strong >calcium L-aspartate< / strong > represents a cutting-edge solution for addressing calcium deficiency while offering multiple benefits across diverse applications. As research continues to uncover new insights into its physiological effects and functional properties,< strong >calcium L-aspartate< / strong > is poised to play an increasingly important role in promoting human health and wellness.